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Compound of Interest

Compound Name: 1,1,2-Trimethoxyethane

Cat. No.: B050907 Get Quote

Physical Properties of 1,1,2-Trimethoxyethane: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1,1,2-
Trimethoxyethane (CAS No. 24332-20-5), a versatile organic compound utilized in various

chemical syntheses. This document outlines its boiling point and density, along with

generalized experimental protocols for their determination, to support laboratory research and

development activities.

Core Physical Properties
1,1,2-Trimethoxyethane, also known as methoxyacetaldehyde dimethyl acetal, is a colorless

liquid. Its physical characteristics are crucial for its handling, application in chemical reactions,

and purification processes.

Data Summary
The reported values for the boiling point and density of 1,1,2-Trimethoxyethane exhibit some

variation across different sources, which may be attributable to different measurement

conditions and sample purity. A summary of these properties is presented below.
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Physical Property Value Conditions

Boiling Point 126 °C
At standard atmospheric

pressure.[1][2]

56-59 °C
At reduced pressure (56

mmHg or 56 Torr).[3][4][5][6]

Density 0.96 g/mL
Specific Gravity at 20/20 °C.[1]

[2]

0.932 g/mL At 25 °C.[3][4][7]

Experimental Protocols
While specific experimental procedures for determining the physical properties of 1,1,2-
Trimethoxyethane are not readily available in the public domain, standardized methods are

routinely employed for such characterizations. The following sections describe generalized

protocols based on established methodologies.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. Distillation is a common method for this determination.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a

condenser, a receiving flask, and a calibrated thermometer.

Sample Preparation: A measured volume of 1,1,2-Trimethoxyethane is placed in the

distillation flask along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and enters the

condenser.

Temperature Reading: The thermometer bulb is positioned in the vapor path, below the side

arm of the distillation flask, to accurately measure the temperature of the vapor in equilibrium

with the boiling liquid.
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Data Recording: The temperature at which the liquid is actively boiling and a steady stream

of distillate is collected is recorded as the boiling point. For measurements at reduced

pressure, a vacuum pump is connected to the apparatus, and the pressure is monitored with

a manometer.

Logical Workflow for Boiling Point Determination

Assemble Distillation Apparatus

Add 1,1,2-Trimethoxyethane and Boiling Chips to Flask

Apply Gentle Heat

Observe for Boiling and Vapor Condensation

Record Stable Thermometer Reading

Click to download full resolution via product page

Caption: Generalized workflow for the experimental determination of boiling point.

Determination of Density
Density is the mass of a substance per unit volume. It is typically measured using a

pycnometer or a digital density meter.

Methodology using a Pycnometer:
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Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

Sample Filling: The pycnometer is filled with 1,1,2-Trimethoxyethane, ensuring no air

bubbles are trapped. The temperature of the sample is recorded.

Weighing: The filled pycnometer is weighed.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing

the mass of the liquid by the known volume of the pycnometer.

Methodology using a Digital Density Meter:

Modern digital density meters often utilize an oscillating U-tube.

Calibration: The instrument is calibrated using a reference standard of known density, such

as dry air and distilled water.

Sample Injection: A small sample of 1,1,2-Trimethoxyethane is injected into the measuring

cell.

Measurement: The instrument measures the change in the oscillation frequency of the U-

tube caused by the sample and calculates the density. The temperature is precisely

controlled and recorded.

Logical Workflow for Density Determination (Pycnometer Method)
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Weigh Clean, Dry Pycnometer (m1)

Fill Pycnometer with 1,1,2-Trimethoxyethane

Weigh Filled Pycnometer (m2)

Calculate Mass of Liquid (m2 - m1)

Calculate Density (Mass / Pycnometer Volume)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 1,1,2-Trimethoxyethane (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050907#physical-properties-of-1-1-2-
trimethoxyethane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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